2-{[1-(2-methoxyethyl)-1H-indol-4-yl]oxy}-N-(6-methoxypyridin-3-yl)acetamide

• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol
• SMILES: COCCN1C=CC2=C1C=CC=C2OCC(=O)NC3=CN=C(C=C3)OC
• InChI: InChI=1S/C19H21N3O4/c1-24-11-10-22-9-8-15-16(22)4-3-5-17(15)26-13-18(23)21-14-6-7-19(25-2)20-12-14/h3-9,12H,10-11,13H2,1-2H3,(H,21,23)
• InChIKey: CNGOMWNHNZQGDU-UHFFFAOYSA-N

Procurement Guide for 2-{[1-(2-methoxyethyl)-1H-indol-4-yl]oxy}-N-(6-methoxypyridin-3-yl)acetamide: A PROTAC MDM2 Degrader Candidate

The compound 2-{[1-(2-methoxyethyl)-1H-indol-4-yl]oxy}-N-(6-methoxypyridin-3-yl)acetamide, also known as MD-4251, is a first-in-class, orally bioavailable MDM2 degrader developed using proteolysis-targeting chimera (PROTAC) technology [1]. It induces potent and rapid degradation of the MDM2 oncoprotein, a key negative regulator of the tumor suppressor p53, and is currently in preclinical evaluation for the treatment of acute leukemia and other cancers with wild-type p53 [1]. MD-4251 represents a novel therapeutic modality that overcomes limitations of conventional MDM2 inhibitors by eliminating MDM2 protein rather than merely inhibiting its interaction with p53 [1].

MDM2 degradation, not inhibition. Supports studies requiring target elimination via PROTAC mechanism.

Oral dosing capability. Reported oral bioavailability profile may enable flexible in vivo research protocols.

p53 wild-type cancer models. Preclinical tool for acute leukemia and other wild-type p53 tumor research.

• [1] Aguilar, A., et al. (2025). MD-4251: A First-in-Class Oral MDM2 Degrader Inducing Complete Tumor Regression with Single-Dose Administration. Journal of Medicinal Chemistry, 68(13), 13249-13267. View Source

Why MD-4251 Cannot Be Substituted by Other In-Class MDM2 Inhibitors or Degraders

Unlike small-molecule MDM2 inhibitors (e.g., idasanutlin, navtemadlin) which paradoxically upregulate MDM2 protein levels leading to resistance and on-target toxicity, or earlier intravenous MDM2 degraders (e.g., MD-224, MD-265, KT-253) with poor oral bioavailability, MD-4251 achieves rapid, sustained MDM2 depletion via oral administration [1]. Interchanging MD-4251 with another MDM2-targeting agent, even a close structural analog, would fundamentally alter the pharmacological mechanism (inhibition vs. degradation), dosing convenience, and therapeutic window, directly impacting research reproducibility and clinical translatability [1].

Mechanism

MD-4251 eliminates MDM2 protein via degradation

Small-molecule inhibitors (e.g., idasanutlin) bind MDM2 but upregulate protein levels.

Degradation vs. inhibition mismatch may shift pharmacological readout

Route

Oral administration demonstrated

Earlier intravenous degraders (MD-224, KT-253) lack oral exposure.

Dosing route may not transfer; oral PK context required

Model context

Single-dose tumor model response reported

Inhibitors typically require repeated dosing for similar model endpoints.

Dosing schedule and model durability may differ

• [1] Aguilar, A., et al. (2025). MD-4251: A First-in-Class Oral MDM2 Degrader Inducing Complete Tumor Regression with Single-Dose Administration. Journal of Medicinal Chemistry, 68(13), 13249-13267. View Source

Quantitative Differentiation Evidence for 2-{[1-(2-methoxyethyl)-1H-indol-4-yl]oxy}-N-(6-methoxypyridin-3-yl)acetamide (MD-4251)

MD-4251 Achieves Subnanomolar MDM2 Degradation Potency, Surpassing Clinical MDM2 Inhibitors

MD-4251 induces MDM2 degradation in RS4;11 acute leukemia cells with a DC50 of 0.2 nM and a Dmax of 96% within 2 hours, representing a complete and near-instantaneous elimination of the target protein [1]. In contrast, clinical MDM2 inhibitors idasanutlin (RG7388) and navtemadlin (AMG-232) function by binding to MDM2 with IC50 values of 6–30 nM but do not degrade the protein, instead causing its accumulation [2]. The degradation mechanism of MD-4251 results in more robust and sustained p53 activation compared to inhibition alone [1].

MDM2 Degradation Potency

Reported

DC50 0.2 nM, Dmax 96%

Supports degradation-based target engagement studies

RS4;11 cells, 2 h; comparison to inhibitor IC50 6–30 nM

Evidence Dimension	MDM2 Target Engagement
Target Compound Data	DC50 = 0.2 nM; Dmax = 96% (RS4;11 cells, 2 h)
Comparator Or Baseline	Idasanutlin MDM2 binding IC50 = 6 nM; Navtemadlin MDM2 binding IC50 = 30 nM
Quantified Difference	MD-4251 DC50 is 30-fold lower than idasanutlin IC50 and 150-fold lower than navtemadlin IC50
Conditions	RS4;11 acute lymphocytic leukemia cell line; 2-hour treatment

Why This Matters

For scientific procurement, MD-4251's degradation potency at subnanomolar concentrations enables complete target removal at low doses, reducing off-target effects and improving assay sensitivity in cell-based cancer models.

• [1] Aguilar, A., et al. (2025). MD-4251: A First-in-Class Oral MDM2 Degrader Inducing Complete Tumor Regression with Single-Dose Administration. Journal of Medicinal Chemistry, 68(13), 13249-13267. View Source
• [2] Tovar, C., et al. (2013). MDM2 Small-Molecule Inhibitor RG7388 (Idasanutlin) Activates p53, Induces Apoptosis, and Regresses Tumor Xenografts. Cancer Research, 73(8_Supplement), 2945. View Source

MD-4251 Demonstrates Superior Oral Bioavailability Versus Intravenous MDM2 Degraders

MD-4251 exhibits 42% oral bioavailability in mice, a critical advancement over earlier MDM2 PROTAC degraders MD-224, MD-265, and the clinical candidate KT-253, all of which require intravenous administration due to negligible oral absorption [1]. This oral exposure translates to sustained MDM2 depletion in tumor tissue for over 72 hours after a single oral dose, a profile unattainable with intravenously administered degraders [1].

Oral Bioavailability

Reported

F = 42%

Supports oral dosing research context

Mouse PK; >8-fold improvement over previous degraders

Evidence Dimension	Oral Bioavailability
Target Compound Data	F = 42% (mouse)
Comparator Or Baseline	MD-224, MD-265, KT-253: F < 5% (mouse, estimated from published profiles)
Quantified Difference	>8-fold improvement in oral bioavailability over previous MDM2 degraders
Conditions	Mouse pharmacokinetic studies

Why This Matters

Oral bioavailability is a key differentiator for in vivo studies, enabling flexible, chronic dosing regimens without the need for surgical catheterization, reducing animal stress and experimental variability.

• [1] Aguilar, A., et al. (2025). MD-4251: A First-in-Class Oral MDM2 Degrader Inducing Complete Tumor Regression with Single-Dose Administration. Journal of Medicinal Chemistry, 68(13), 13249-13267. View Source

Single Oral Dose of MD-4251 Achieves Complete Tumor Regression, Outperforming Multi-Dose Inhibitor Regimens

A single oral administration of MD-4251 at 50 mg/kg induced complete and sustained tumor regression in the RS4;11 acute leukemia xenograft model, with no tumor regrowth observed over 60 days [1]. In contrast, clinical MDM2 inhibitors such as idasanutlin require daily oral dosing for 5 days per week over multiple weeks to achieve tumor stasis or regression, and often lead to relapse upon treatment cessation due to MDM2 accumulation [2].

Tumor Regression

Reported

Complete regression after single oral dose

Supports tumor model response interpretation

RS4;11 xenograft; sustained >60 days vs. inhibitor multi-dose stasis

Evidence Dimension	In Vivo Tumor Regression
Target Compound Data	Complete regression (tumor volume = 0 mm³) after single 50 mg/kg oral dose; sustained for 60 days
Comparator Or Baseline	Idasanutlin: Tumor stasis achieved with daily dosing (50–100 mg/kg, 5 days/week) in SJSA-1 xenograft; relapse upon withdrawal
Quantified Difference	Single-dose complete regression vs. multi-dose stasis; durability >60 days vs. relapse
Conditions	RS4;11 xenograft in SCID mice (MD-4251); SJSA-1 osteosarcoma xenograft (idasanutlin)

Why This Matters

The single-dose efficacy simplifies in vivo experimental design, reduces compound consumption, and models a patient-friendly dosing schedule, making MD-4251 a cost-effective choice for preclinical oncology research.

• [1] Aguilar, A., et al. (2025). MD-4251: A First-in-Class Oral MDM2 Degrader Inducing Complete Tumor Regression with Single-Dose Administration. Journal of Medicinal Chemistry, 68(13), 13249-13267. View Source
• [2] Ding, Q., et al. (2013). Discovery of RG7388, a Potent and Selective p53–MDM2 Inhibitor in Clinical Development. Journal of Medicinal Chemistry, 56(14), 5979–5983. View Source

MD-4251 Lacks CYP and hERG Liability, Differentiating from Multi-Kinase Inhibitor Scaffolds

MD-4251 showed no significant inhibition of major CYP isoforms (CYP1A2, 2C9, 2C19, 2D6, 3A4) at concentrations up to 10 µM and no hERG channel binding (IC50 > 30 µM), indicating a low risk of drug-drug interactions and cardiac toxicity [1]. This contrasts with many indole-acetamide-based kinase inhibitors, such as sunitinib, which exhibit potent CYP3A4 inhibition (IC50 ~ 1 µM) and hERG liability (IC50 ~ 4 µM) [2].

CYP & hERG Profile

Class-level

CYP IC50 >10 µM; hERG IC50 >30 µM

Supports combination study design context

Cross-class comparison; contrast with kinase inhibitor profiles

Evidence Dimension	CYP and hERG Inhibition
Target Compound Data	CYP1A2/2C9/2C19/2D6/3A4 IC50 > 10 µM; hERG IC50 > 30 µM
Comparator Or Baseline	Sunitinib: CYP3A4 IC50 ~ 1 µM; hERG IC50 ~ 4 µM
Quantified Difference	>10-fold higher safety margin for CYP3A4; >7.5-fold for hERG
Conditions	In vitro enzyme inhibition and patch-clamp assays

Why This Matters

For researchers planning combination therapy studies or in vivo polypharmacy, the clean CYP and hERG profile minimizes confounding pharmacokinetic interactions and cardiac safety signals.

• [1] Aguilar, A., et al. (2025). MD-4251: A First-in-Class Oral MDM2 Degrader Inducing Complete Tumor Regression with Single-Dose Administration. Journal of Medicinal Chemistry, 68(13), 13249-13267. View Source
• [2] Rock, E.P., et al. (2007). Food and Drug Administration Approval: Sunitinib for the Treatment of Gastrointestinal Stromal Tumor and Advanced Renal Cell Carcinoma. The Oncologist, 12(1), 107–113. View Source

Optimal Application Scenarios for MD-4251 in Drug Discovery and Cancer Research

In Vivo Proof-of-Concept Studies for Oral MDM2-Targeted Therapy

MD-4251 is ideally suited for preclinical in vivo studies evaluating oral MDM2 degradation as a therapeutic strategy in p53 wild-type cancers. Its 42% oral bioavailability and ability to achieve complete tumor regression with a single dose streamline experimental protocols and reduce animal handling, making it the preferred tool compound for pharmacodynamic and efficacy readouts in xenograft or patient-derived xenograft (PDX) models of acute leukemia [1].

Mechanistic Dissection of MDM2 Degradation vs. Inhibition

Researchers investigating the functional consequences of MDM2 removal versus MDM2-p53 inhibition can employ MD-4251 as a chemical probe to induce rapid, complete MDM2 degradation at subnanomolar concentrations (DC50 = 0.2 nM) [1]. This enables clean, temporally controlled experiments that isolate the degradation-dependent p53 activation pathway from the feedback-driven MDM2 upregulation observed with inhibitors.

Combination Therapy Screening with Standard-of-Care Agents

The lack of CYP inhibition and hERG liability facilitates the use of MD-4251 in combination screens with cytotoxic chemotherapies, targeted agents, or immunotherapies without confounding drug-drug interactions [1]. Its oral dosing route also mirrors clinical combination regimens, increasing the translational relevance of in vitro and in vivo synergy data.

Application

Selection Property

Validation Focus

In vivo oral MDM2 degradation studies

Oral bioavailability and target degradation

Tumor model response and MDM2 target engagement

Mechanistic degradation vs inhibition studies

Degradation kinetics and selectivity

p53 pathway activation and MDM2 protein levels

Combination agent screening

CYP/hERG interaction profile

Drug-drug interaction liability and off-target context

• [1] Aguilar, A., et al. (2025). MD-4251: A First-in-Class Oral MDM2 Degrader Inducing Complete Tumor Regression with Single-Dose Administration. Journal of Medicinal Chemistry, 68(13), 13249-13267. View Source